Cas no 31023-92-4 (1-Azabicyclo[3.3.3]undecane(9CI))

1-Azabicyclo[3.3.3]undecane(9CI) structure
31023-92-4 structure
Product Name:1-Azabicyclo[3.3.3]undecane(9CI)
CAS No:31023-92-4
MF:C10H19N
MW:153.26456284523
CID:306231
PubChem ID:141606
Update Time:2025-04-19

1-Azabicyclo[3.3.3]undecane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.3.3]undecane(9CI)
    • 1-azabicyclo[3.3.3]undecane
    • 1-Azabicyclo(3.3.3)undecane
    • SCHEMBL1088136
    • DTXSID60184996
    • 31023-92-4
    • Inchi: 1S/C10H19N/c1-4-10-5-2-8-11(7-1)9-3-6-10/h10H,1-9H2
    • InChI Key: WKPGJLQHSAOQEL-UHFFFAOYSA-N
    • SMILES: N12CCCC(CCC1)CCC2

Computed Properties

  • Exact Mass: 153.15187
  • Monoisotopic Mass: 153.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 98.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 213.7°C at 760 mmHg
  • Flash Point: 75.2°C
  • Refractive Index: 1.5
  • PSA: 3.24
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